1-(3-Methylpyridin-2-YL)propan-1-one
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound can be represented by its SMILES string and InChI key. For a similar compound, “1-(3-Methylpyridin-2-yl)propan-2-amine”, the SMILES string isCC(N)Cc1ncccc1C
and the InChI key is NTUIIOHWZULYBI-UHFFFAOYSA-N
. Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be described by its empirical formula, molecular weight, and other characteristics. For a similar compound, “1-(3-Methylpyridin-2-yl)propan-2-amine”, the empirical formula isC9H14N2
and the molecular weight is 150.22
.
Scientific Research Applications
Photoactive Complex Synthesis
1-(3-Methylpyridin-2-yl)propan-1-one has been utilized in synthesizing photoactive complexes. A study reported the synthesis and characterization of photoactive complexes of RuIIbis(bipyridyl){2-(4-methylpyridin-2-yl)benzo[d]-X-azole}2, revealing their significant electrochemical and photophysical properties (Gobetto et al., 2006).
Molecular Structure Analysis
The compound has been analyzed for its molecular structure through experimental and theoretical approaches. X-ray single crystal diffraction, IR spectroscopy, and quantum chemical computation were used to study its structure, indicating its potential for further research in various fields (Tanrıkulu Yılmaz et al., 2020).
Antimicrobial and Antiradical Activity
In the field of medicinal chemistry, derivatives of 1-(3-Methylpyridin-2-yl)propan-1-one have been synthesized and tested for antimicrobial and antioxidant activities. Such studies contribute to the development of new therapeutic agents and deepen our understanding of the compound's biological activities (Čižmáriková et al., 2020).
Photophysical Properties Investigation
Another significant application is in the investigation of photophysical properties. For instance, analogues of 1-(3-Methylpyridin-2-yl)propan-1-one have been synthesized and coupled with biomolecules like bovine serum albumin to study their photophysical characteristics, offering insights into potential applications in bioimaging and sensing (Gobetto et al., 2006).
Inhibitory Activity in Pharmacological Context
The compound's derivatives have also been identified as inhibitors in pharmacological contexts, highlighting its potential for the development of novel pharmaceutical agents (Hutchinson et al., 2003).
Safety and Hazards
properties
IUPAC Name |
1-(3-methylpyridin-2-yl)propan-1-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO/c1-3-8(11)9-7(2)5-4-6-10-9/h4-6H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBAMXXXFQSQXMV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)C1=C(C=CC=N1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30727899 | |
Record name | 1-(3-Methylpyridin-2-yl)propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30727899 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Methylpyridin-2-YL)propan-1-one | |
CAS RN |
917872-34-5 | |
Record name | 1-(3-Methylpyridin-2-yl)propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30727899 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.